4-chloro-N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide
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Description
4-chloro-N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H26ClN3O2S and its molecular weight is 407.96. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Synthesis Methods
Research has explored the structural characteristics and synthesis of compounds structurally related to the specified chemical. For instance, studies have detailed the intramolecular and intermolecular interactions of similar compounds, contributing to our understanding of their chemical behavior and potential applications in designing more effective molecules for various scientific purposes (Gelbrich, Haddow, & Griesser, 2011).
Potential Anticancer Applications
One study synthesized and evaluated novel benzenesulfonamides incorporating 1,3,5-triazine moieties for their efficiency as carbonic anhydrase inhibitors, showcasing potential applications in cancer treatment (Lolak et al., 2019). These compounds demonstrated selective inhibition against tumor-associated carbonic anhydrase isoforms, highlighting their promise as anticancer agents.
Environmental and Analytical Chemistry Applications
The analysis of primary and secondary aliphatic amines in environmental samples, such as waste and surface water, after derivatization with benzenesulfonyl chloride, suggests applications in environmental monitoring and analytical chemistry (Sacher, Lenz, & Brauch, 1997). This work underscores the role of related sulfonamide compounds in developing analytical methodologies for environmental pollutants.
Antimicrobial Activity
The synthesis and antimicrobial evaluation of some 4-quinolinylazo-N-pyrimidinyl benzenesulfonamide derivatives shed light on the potential use of structurally similar compounds in combating microbial infections. These compounds displayed significant activity against Gram-positive bacteria, indicating their relevance in the development of new antimicrobial agents (Biointerface Research in Applied Chemistry, 2019).
Properties
IUPAC Name |
4-chloro-N-[2-(dimethylamino)-2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26ClN3O2S/c1-23(2)20(14-22-27(25,26)18-9-7-17(21)8-10-18)16-6-11-19-15(13-16)5-4-12-24(19)3/h6-11,13,20,22H,4-5,12,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFLGLGLPZJFRFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC2=C1C=CC(=C2)C(CNS(=O)(=O)C3=CC=C(C=C3)Cl)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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